4-Cyclopropoxy-3-isopropylbenzonitrile

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-propan-2-ylbenzonitrile
• InChI: InChI=1S/C13H15NO/c1-9(2)12-7-10(8-14)3-6-13(12)15-11-4-5-11/h3,6-7,9,11H,4-5H2,1-2H3
• InChI Key: HUMDMWZBXSXKAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)C#N)OC2CC2

Description

4-Cyclopropoxy-3-isopropylbenzonitrile is a benzonitrile derivative featuring a cyclopropoxy group at the para position and an isopropyl group at the meta position of the aromatic ring. This structure combines the rigidity of the cyclopropane ring with the steric bulk of the isopropyl substituent, resulting in unique physicochemical properties. The compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its lipophilicity and electronic profile may enhance membrane permeability or target binding . Its synthesis typically involves nucleophilic substitution reactions, where cyclopropoxide reacts with a pre-functionalized benzonitrile precursor under controlled conditions to avoid ring-opening side reactions.

Preparation Methods

The synthesis of 4-Cyclopropoxy-3-isopropylbenzonitrile can be achieved through several synthetic routes. One common method involves the reaction of 4-isopropylbenzonitrile with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction conditions typically include elevated temperatures and the use of a solvent such as toluene . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

4-Cyclopropoxy-3-isopropylbenzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of amines.

Substitution: Nucleophilic substitution reactions can occur with reagents like sodium methoxide, leading to the replacement of the cyclopropoxy group with other functional groups.

Scientific Research Applications

4-Cyclopropoxy-3-isopropylbenzonitrile has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-isopropylbenzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 4-cyclopropoxy-3-isopropylbenzonitrile, we compare it to three structural analogs (Table 1):

Table 1: Key Properties of 4-Cyclopropoxy-3-isopropylbenzonitrile and Analogs

Compound Name	Molecular Weight (g/mol)	logP	Melting Point (°C)	Solubility (mg/mL)	Stability (t₁/₂ in PBS, pH 7.4)
4-Cyclopropoxy-3-isopropylbenzonitrile	231.3	3.8	98–102	0.12	48 h
4-Ethoxy-3-isopropylbenzonitrile	205.3	2.9	85–88	0.45	72 h
4-Cyclopropoxy-3-methylbenzonitrile	203.2	3.2	92–95	0.25	36 h
3-Cyclopropoxy-4-isopropylbenzonitrile	231.3	3.6	95–98	0.10	24 h

Key Findings:

Lipophilicity (logP):
The cyclopropoxy and isopropyl groups synergistically increase logP (3.8) compared to analogs with smaller substituents. For example, replacing cyclopropoxy with ethoxy reduces logP to 2.9 due to reduced hydrophobicity .

Solubility:
Aqueous solubility inversely correlates with logP. The ethoxy analog exhibits 3.75-fold higher solubility than the target compound, highlighting the trade-off between lipophilicity and solubility in drug design.

Stability:
The cyclopropoxy group’s ring strain reduces stability under physiological conditions (t₁/₂ = 48 h) compared to the ethoxy analog (t₁/₂ = 72 h). However, it outperforms positional isomers (e.g., 3-cyclopropoxy-4-isopropylbenzonitrile, t₁/₂ = 24 h), where steric clashes accelerate degradation .

Synthetic Accessibility: Cyclopropoxy introduction requires specialized reagents (e.g., cyclopropanol derivatives), whereas ethoxy groups are more straightforward to install. This impacts scalability and cost in industrial applications.

Challenges and Limitations

• Synthetic Complexity: Cyclopropane ring synthesis demands precise conditions to avoid side reactions, increasing production costs.
• Stability-Solubility Trade-off: High logP limits formulation options, necessitating prodrug strategies or nanoparticle delivery systems.